5-Bromo-2-(3-methoxyphenyl)pyridine
Overview
Description
5-Bromo-2-(3-methoxyphenyl)pyridine is a useful research compound. Its molecular formula is C12H10BrNO and its molecular weight is 264.12 g/mol. The purity is usually 95%.
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Scientific Research Applications
Insecticidal Applications
- Pyridine Derivatives as Insecticides : A study explored various pyridine derivatives, including compounds similar to 5-Bromo-2-(3-methoxyphenyl)pyridine, for their insecticidal activities against cowpea aphid. One of the compounds showed insecticidal activity about four times that of a standard insecticide, acetamiprid (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).
Spectroscopic and Optical Studies
- Spectroscopic and Optical Characterization : Another research focused on the spectroscopic characterization of a similar pyridine derivative, using various techniques like FT-IR and NMR. The study also included density functional theory (DFT) studies for understanding its molecular structure and properties (Vural & Kara, 2017).
Antiviral Activity
- Antiviral Properties : A study on 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, which are structurally related to this compound, revealed significant inhibitory activity against retroviruses in cell culture (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).
Corrosion Inhibition
- Corrosion Inhibition : Research on a pyridine derivative demonstrated its effectiveness as a corrosion inhibitor for mild steel in an acidic medium. The study combined experimental techniques with quantum chemistry and molecular dynamics simulations (Saady et al., 2020).
Synthesis of Novel Derivatives
- Synthesis of Novel Derivatives : A study described the synthesis of novel pyridine-based derivatives through Suzuki cross-coupling reactions. The derivatives showed potential as chiral dopants for liquid crystals and exhibited various biological activities (Ahmad et al., 2017).
Catalytic Applications
- Catalysis in Synthesis : Research involving the use of bis(4-methoxyphenyl)selenide and 4-(dimethylamino)pyridine (DMAP) highlighted the potential of pyridine derivatives in catalyzing the synthesis of medium-sized bromo/iodo lactones and bromooxepanes (Verma et al., 2016).
Magnetic Properties
- Magnetic Properties : A study on a copper(II) complex involving a pyridine derivative highlighted its crystal structure and magnetic properties, revealing insights into its potential applications in materials science (Chang-zheng, 2011).
Antitumor Activity
- Antitumor Activity : Research on the enantiomers of a pyridine sulfonamide derivative investigated their stereostructures and their effect on PI3Kα kinase and anticancer activity (Zhou et al., 2015).
Properties
IUPAC Name |
5-bromo-2-(3-methoxyphenyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO/c1-15-11-4-2-3-9(7-11)12-6-5-10(13)8-14-12/h2-8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTTWWGLYRMBSGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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